7-Methoxy-5-methylbenzo[b]thiophene-3-carbaldehyde
Overview
Description
7-Methoxy-5-methylbenzo[b]thiophene-3-carbaldehyde is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuffs . It is a solid substance under normal conditions .
Synthesis Analysis
The synthesis of 7-Methoxy-5-methylbenzo[b]thiophene-3-carbaldehyde can be achieved from (2,2-diethoxyethyl) (2-methoxy-4-methylphenyl)sulfane . There are also other significant synthetic methods to thiophene derivatives such as the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis .Molecular Structure Analysis
The molecular formula of 7-Methoxy-5-methylbenzo[b]thiophene-3-carbaldehyde is C11H10O2S . The InChI code is 1S/C11H10O2S/c1-7-3-9-8(5-12)6-14-11(9)10(4-7)13-2/h3-6H,1-2H3 .Chemical Reactions Analysis
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .Physical And Chemical Properties Analysis
The molecular weight of 7-Methoxy-5-methylbenzo[b]thiophene-3-carbaldehyde is 206.27 g/mol . It is a solid substance under normal conditions .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Benzo[b]thiophene Derivatives
A study by Datta and De (1989) explored the synthesis of various benzo[b]thiophene derivatives, including 5-formyl, 5-acetyl, 5-carboxy, and 5-cyano-benzo[b]thiophene, starting from 6,7-dihydrobenzo[b]thiophen-4(5H)-one. This process offers a pathway to the thieno[2,3-g]indole system, which is valuable in heterocyclic chemistry (Datta & De, 1989).
Synthesis of Hexahydro-5H-dibenzo[b,e]-1,4-diazepin-1-one Derivatives
Tonkikh et al. (2004) conducted reactions with carbaldehydes of pyridine, thiophene, and furan to produce novel 7H-7-methoxycarbonyl- and other substituted 11-aryl-3,3-dimethyl-1,2,3,4,10,11-hexahydro-5H-dibenzo[b,e]-1,4-diazepin-1-ones. These compounds are significant in the development of new therapeutic agents (Tonkikh et al., 2004).
Biological and Pharmacological Research
- Development of Antidepressant Drugs: Orus et al. (2002) synthesized benzo[b]thiophene derivatives as potential dual-action antidepressants. These compounds showed promising in vitro affinity for 5-HT1A receptors and serotonin reuptake inhibition, making them candidates for antidepressant drugs (Orus et al., 2002).
Miscellaneous Applications
- Development of Fluorescent Probes: Liu et al. (2020) designed a novel fluorescent probe using a derivative, 7-methoxychromone-3-carbaldehyde-(3′4′5′-trimethoxybenzoyl) hydrazone, for the detection of Al3+ ions. This study highlights the utility of benzo[b]thiophene derivatives in creating sensitive and selective sensors for metal ions (Liu et al., 2020).
Safety And Hazards
properties
IUPAC Name |
7-methoxy-5-methyl-1-benzothiophene-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10O2S/c1-7-3-9-8(5-12)6-14-11(9)10(4-7)13-2/h3-6H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITFADPLFMOWEOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1)OC)SC=C2C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methoxy-5-methylbenzo[b]thiophene-3-carbaldehyde |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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